Cas no 1090740-17-2 (6-chloro-N-(1H-indazol-6-yl)pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-(1H-indazol-6-yl)pyridine-3-sulfonamide
• CAS No: 1090740-17-2
• MF: C₁₂H₉ClN₄O₂S
• MW: 308.74345946312
• CID: 5887832
• PubChem ID: 40596359
• Update Time: 2025-05-23

6-chloro-N-(1H-indazol-6-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-(1H-indazol-6-yl)pyridine-3-sulfonamide
• EN300-17953100
• Z45690120
• AKOS008943410
• 1090740-17-2

• Inchi： 1S/C12H9ClN4O2S/c13-12-4-3-10(7-14-12)20(18,19)17-9-2-1-8-6-15-16-11(8)5-9/h1-7,17H,(H,15,16)
• InChI Key： UCGDABWIEDSNFF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(NC1C=CC2C=NNC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 308.0134744g/mol
• Monoisotopic Mass: 308.0134744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-chloro-N-(1H-indazol-6-yl)pyridine-3-sulfonamide

Introduction to 6-chloro-N-(1H-indazol-6-yl)pyridine-3-sulfonamide (CAS No. 1090740-17-2)

6-chloro-N-(1H-indazol-6-yl)pyridine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1090740-17-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural framework of this molecule incorporates both pyridine and indazole moieties, which are known for their involvement in various pharmacological interactions. The presence of a chloro substituent at the 6-position of the pyridine ring and a sulfonamide group at the 3-position further enhances its chemical reactivity and functional versatility.

The significance of 6-chloro-N-(1H-indazol-6-yl)pyridine-3-sulfonamide lies in its potential applications as a key intermediate in the synthesis of novel bioactive molecules. Over the past decade, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways associated with diseases such as cancer, inflammation, and infectious disorders. The indazole moiety, in particular, has been extensively studied for its role in modulating enzyme activities and receptor interactions. In recent years, researchers have identified that indazole derivatives exhibit promising properties as kinase inhibitors, particularly in the context of tyrosine kinases, which are critical mediators of cellular signaling pathways involved in tumor growth and progression.

The incorporation of a sulfonamide group into the molecular structure of 6-chloro-N-(1H-indazol-6-yl)pyridine-3-sulfonamide introduces additional pharmacophoric features that can enhance binding affinity to biological targets. Sulfonamides are known for their ability to act as competitive inhibitors by mimicking the natural substrates of enzymes or binding to specific residues on protein surfaces. This property makes them valuable scaffolds for drug design, enabling the development of molecules with improved selectivity and efficacy. Furthermore, the chloro substituent at the pyridine ring can serve as a handle for further chemical modifications, allowing chemists to explore diverse structural analogs through functional group interconversions such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel compounds with therapeutic potential. Computational modeling studies have demonstrated that 6-chloro-N-(1H-indazol-6-yl)pyridine-3-sulfonamide exhibits favorable interactions with several protein targets, including enzymes implicated in metabolic disorders and signal transduction cascades. These virtual screening approaches have been complemented by experimental validation, where X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the binding modes of this compound with its intended targets. Such structural insights have provided critical guidance for optimizing its pharmacological properties.

In the realm of oncology research, 6-chloro-N-(1H-indazol-6-yl)pyridine-3-sulfonamide has emerged as a promising candidate for further development into an anticancer agent. Preclinical studies have indicated that derivatives structurally related to this compound can inhibit the activity of mutant kinases associated with resistance to conventional therapies. The ability to modulate kinase activity is particularly relevant given the high incidence of kinase-driven cancers and the limited efficacy of existing treatments in overcoming acquired resistance. Additionally, the sulfonamide moiety has been shown to enhance solubility and bioavailability, which are crucial factors for drug formulation and delivery.

The synthesis of 6-chloro-N-(1H-indazol-6-yl)pyridine-3-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between halogenated pyridines and indazole derivatives, followed by sulfonation at the desired position using appropriate reagents such as sulfur trioxide or phosphorus pentachloride derivatives. Advances in green chemistry principles have also influenced synthetic methodologies, promoting solvent-free reactions or catalytic processes that minimize waste generation without compromising efficiency.

The pharmacokinetic profile of 6-chloro-N-(1H-indazol-6-yl)pyridine-3-sulfonamide is another critical aspect that has been thoroughly investigated. In vivo studies have revealed that this compound exhibits moderate oral bioavailability and prolonged circulation time due to its hydrophilic nature imparted by the sulfonamide group. These characteristics make it an attractive candidate for systemic administration in therapeutic settings. Moreover, preliminary toxicology assessments have shown that it does not induce significant hepatotoxicity or nephrotoxicity at doses comparable to those required for therapeutic effects.

Future directions in research involving 6-chloro-N-(1H-indazol-6-yl)pyridine-3-sulfonamide include exploring its potential as a prodrug or co-administering it with other agents to achieve synergistic effects. The versatility of its structural framework allows for modifications that could enhance its metabolic stability or target specificity while maintaining biological activity. Additionally, investigating its interactions with cellular components beyond enzymes may uncover novel mechanisms by which it exerts its pharmacological effects.

In conclusion, 6-chloro-N-(1H-indazol-6-y l)pyridine -3 -sulf on am ide (CAS No . 1090740 -17 -2) represents a significant advancement in medicinal chemistry with broad implications for drug discovery . Its unique structural features , coupled wi th preclinical evidence o f i ts pharma c ological promise , position it as a valuable scaffold f or further development . As rese arch contin ues t o eluci date new therapeutic targets an d optimize drug design principles , compounds like thi s are poised t o play a crucial role i n next-generation therapeutics .